4-[3-(Benzenesulfonyl)-6-ethylquinolin-4-yl]morpholine

• IUPAC Name: 4-[3-(benzenesulfonyl)-6-ethylquinolin-4-yl]morpholine
• InChI: InChI=1S/C21H22N2O3S/c1-2-16-8-9-19-18(14-16)21(23-10-12-26-13-11-23)20(15-22-19)27(24,25)17-6-4-3-5-7-17/h3-9,14-15H,2,10-13H2,1H3
• InChI Key: KEFNFARXUQOIFS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=CC=C3)N4CCOCC4
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of “4-[3-(Benzenesulfonyl)-6-ethylquinolin-4-yl]morpholine” is C21H22N2O3S. The structural and vibrational properties of a similar compound, 4-(benzenesulfonyl)-morpholine, have been studied using various spectroscopy techniques and molecular modeling.

Scientific Research Applications

• Synthesis and Characterization of Derivatives :

  • The synthesis of 6-(Morpholin-4-yl)benzo[h]quinazolin-4(3H)-one derivatives, including a process involving Buchwald–Hartwig conditions, has been reported. These compounds show interesting anticancer activities, specifically compound 18b, which was tested on A549 and HT29 cell lines (Nowak et al., 2014).

• Nonlinear Optical Properties :

  • The study of 2-[(E)-2-(4-ethoxyphenyl)ethenyl]-1-methylquinolinium 4-substituted benzenesulfonates has revealed their potential in optical limiting applications due to their nonlinear optical absorption properties (Ruanwas et al., 2010).

• Promoters in Oligosaccharide Synthesis :

  • Benzenesulfinyl morpholine has been used as a promoter for activating thioglycosides in the synthesis of oligosaccharides, indicating its utility in complex carbohydrate assembly (Wang et al., 2006).

• Analysis in Environmental Studies :

  • Methods for determining aliphatic amines in water, using derivatization techniques with benzenesulfonyl chloride, have been developed. This indicates the role of related compounds in environmental analysis (Sacher et al., 1997).

• Potential in Treating Diseases :

  • Compounds like tetrahydroisoquinoline derivatives containing a benzenesulfonamide moiety have been explored for their selectivity and potency as human beta3 adrenergic receptor agonists, showing potential in treating diseases (Parmee et al., 2000).

• Applications in Drug Development :

  • Novel derivatives such as 4-{3-[2-(2-morpholin-4-yl-ethoxy)phenyl]-5-phenyl-pyrazol-1-yl}benzenesulfonamide have been synthesized and evaluated for their anti-breast cancer activity, demonstrating the role of these compounds in medicinal chemistry (Kumar et al., 2021).

• Biosynthesis of Alkaloids :

  • The compound has been implicated in the biosynthesis of benzylisoquinoline alkaloids, a crucial group of plant metabolites with pharmaceutical relevance (Inui et al., 2007).

Safety and Hazards

The safety data sheet for morpholine, a part of the compound, indicates that it is flammable and can cause severe skin burns and eye damage. It may also cause respiratory irritation and is suspected of damaging fertility.